Cas no 53907-79-2 (8-Thiabicyclo[5.1.0]octane)

8-Thiabicyclo[5.1.0]octane structure

8-Thiabicyclo[5.1.0]octane structure

Product Name:8-Thiabicyclo[5.1.0]octane

CAS No:53907-79-2

MF:C₇H₁₂S

MW:128.235180854797

CID:2188028

PubChem ID:565419

Update Time:2025-04-21

8-Thiabicyclo[5.1.0]octane Chemical and Physical Properties

Names and Identifiers

- 8-Thiabicyclo[5.1.0]octane
- EN300-7563218
- DTXSID50340529
- 53907-79-2
- DB-307520
- DTXCID20291610
- SCHEMBL7224887
- 8-Thiabicyclo(5.1.0)octane
- Inchi： 1S/C7H12S/c1-2-4-6-7(8-6)5-3-1/h6-7H,1-5H2
- InChI Key： JSFXOWVGCJQHLJ-UHFFFAOYSA-N
- SMILES： S1C2CCCCCC12

Computed Properties

Exact Mass: 128.06597156g/mol
Monoisotopic Mass: 128.06597156g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 80.4
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 25.3Å²

8-Thiabicyclo[5.1.0]octane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-7563218-0.05g	8-thiabicyclo[5.1.0]octane	53907-79-2	95.0%	0.05g	$153.0	2025-03-22
Enamine	EN300-7563218-0.1g	8-thiabicyclo[5.1.0]octane	53907-79-2	95.0%	0.1g	$228.0	2025-03-22
Enamine	EN300-7563218-0.25g	8-thiabicyclo[5.1.0]octane	53907-79-2	95.0%	0.25g	$325.0	2025-03-22
Enamine	EN300-7563218-0.5g	8-thiabicyclo[5.1.0]octane	53907-79-2	95.0%	0.5g	$512.0	2025-03-22
Enamine	EN300-7563218-1.0g	8-thiabicyclo[5.1.0]octane	53907-79-2	95.0%	1.0g	$656.0	2025-03-22
Enamine	EN300-7563218-2.5g	8-thiabicyclo[5.1.0]octane	53907-79-2	95.0%	2.5g	$1287.0	2025-03-22
Enamine	EN300-7563218-5.0g	8-thiabicyclo[5.1.0]octane	53907-79-2	95.0%	5.0g	$1903.0	2025-03-22
Enamine	EN300-7563218-10.0g	8-thiabicyclo[5.1.0]octane	53907-79-2	95.0%	10.0g	$2823.0	2025-03-22
Aaron	AR00E4F3-50mg	8-Thiabicyclo[5.1.0]octane	53907-79-2	95%	50mg	$236.00	2025-02-14
Aaron	AR00E4F3-100mg	8-Thiabicyclo[5.1.0]octane	53907-79-2	95%	100mg	$339.00	2025-02-14

8-Thiabicyclo[5.1.0]octane Related Literature

1. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
2. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
3. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
4. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
5. An aptasensor for the detection of ampicillin in milk using a personal glucose meter

Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381

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